Cas no 2229556-85-6 (3-{4-(propan-2-yl)cyclohexylmethyl}piperidine)

• Product Name: 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine
• CAS No: 2229556-85-6
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5838379
• PubChem ID: 165866117
• Update Time: 2025-10-29

3-{4-(propan-2-yl)cyclohexylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine
• EN300-1746818
• 3-{[4-(propan-2-yl)cyclohexyl]methyl}piperidine
• 2229556-85-6

• Inchi： 1S/C15H29N/c1-12(2)15-7-5-13(6-8-15)10-14-4-3-9-16-11-14/h12-16H,3-11H2,1-2H3
• InChI Key： JKWOTAWEHFWCJM-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine

3-{4-(Propan-2-yl)cyclohexylmethyl}Piperidine: A Comprehensive Overview

The compound 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine, identified by the CAS number 2229556-85-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule's structure consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 3-position with a cyclohexylmethyl group that carries a propan-2-yl substituent at the 4-position of the cyclohexane ring.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-quality applications in drug discovery and material science.

One of the most promising areas of research involving this compound is its potential as a building block in drug design. Piperidine derivatives are known for their ability to modulate various biological targets, including GPCRs (G-protein coupled receptors) and ion channels. Recent studies have demonstrated that 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine exhibits selective binding affinity towards certain neuronal receptors, suggesting its potential role in treating neurological disorders such as epilepsy and Parkinson's disease.

In addition to its pharmacological applications, this compound has also garnered attention in the field of polymer chemistry. The unique combination of a rigid cyclohexane ring and a flexible piperidine moiety allows for the creation of novel polymers with tailored mechanical properties. Researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced elasticity and durability, which could find applications in biomedical devices and high-performance textiles.

The environmental impact of chemical compounds is another critical area of concern in modern research. Studies on the biodegradation and toxicity profiles of 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. Furthermore, its biodegradation pathways suggest that it can be effectively metabolized by microbial communities, reducing its persistence in the environment.

From an analytical standpoint, advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to characterize this compound with high precision. These techniques not only confirm the molecular structure but also provide insights into its conformational flexibility and stereochemical properties, which are crucial for understanding its reactivity and biological interactions.

In conclusion, 3-{4-(propan-2-yl)cyclohexylmethyl}piperidine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.